Cas no 2172133-65-0 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidomethyl}butanoic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidomethyl}butanoic acid
• CAS No: 2172133-65-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6035364
• PubChem ID: 165878802
• Update Time: 2025-05-22

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidomethyl}butanoic acid
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanamido]methyl}butanoic acid
• 2172133-65-0
• EN300-1508822

• Inchi： 1S/C28H36N2O5/c1-4-20(27(32)33)16-29-26(31)18(2)10-9-11-19(3)30-28(34)35-17-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h5-8,12-15,18-20,25H,4,9-11,16-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LBOXVIDAGVNNNO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(C)C(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidomethyl}butanoic acid

Compound 2172133-65-0: A Comprehensive Overview

The compound with CAS number 2172133-65-0, known as 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidomethyl}butanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical structure and promising properties, particularly in the fields of pharmaceuticals, materials science, and biotechnology.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of this group suggests that the compound may play a role in advanced chemical synthesis processes, particularly in the construction of bioactive molecules. The Fmoc group is known for its stability under basic conditions and ease of removal under acidic conditions, making it highly valuable in multi-step synthesis workflows.

Recent studies have highlighted the potential of this compound as a building block for the development of novel therapeutic agents. Researchers have explored its ability to serve as a precursor for peptide-based drugs, where the Fmoc group can be strategically removed to reveal active peptide sequences. This approach has shown promise in enhancing the bioavailability and efficacy of certain drug candidates, particularly in the context of personalized medicine.

In addition to its role in drug development, this compound has also been investigated for its applications in materials science. The unique combination of functional groups within its structure enables it to participate in various polymerization reactions, potentially leading to the creation of advanced materials with tailored properties. For instance, its ability to form stable amide bonds suggests that it could be used as a monomer in the synthesis of high-performance polymers or biomaterials.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methodologies have significantly improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale. The use of environmentally friendly solvents and catalysts has also contributed to the sustainability of its production.

From an analytical perspective, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular conformation and reactivity under various conditions. For example, research has shown that the steric hindrance introduced by the Fmoc group can influence the reactivity of adjacent functional groups, which is critical for optimizing synthetic pathways.

Looking ahead, the future prospects for this compound are highly promising. Ongoing research is focused on exploring its potential as a versatile platform molecule for drug discovery and material innovation. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical applications.